Cas no 39945-50-1 (1-Cbz-2-(2-hydroxy-ethyl)piperidine)

1-Cbz-2-(2-hydroxy-ethyl)piperidine is a protected piperidine derivative featuring a carbobenzyloxy (Cbz) group at the 1-position and a 2-hydroxyethyl substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Cbz group offers selective deprotection under mild conditions, enabling controlled functionalization of the piperidine scaffold. The hydroxyl group provides a reactive handle for further derivatization, such as esterification or etherification. Its stable yet modifiable structure makes it valuable for constructing complex nitrogen-containing frameworks. The compound is typically handled under inert conditions to preserve its integrity.
1-Cbz-2-(2-hydroxy-ethyl)piperidine structure
39945-50-1 structure
Product Name:1-Cbz-2-(2-hydroxy-ethyl)piperidine
CAS No:39945-50-1
MF:C15H21NO3
MW:263.332144498825
MDL:MFCD04114977
CID:304479
PubChem ID:45358666
Update Time:2025-10-18

1-Cbz-2-(2-hydroxy-ethyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 2-(2-hydroxyethyl)-, phenylmethyl ester
    • 1-Cbz-2-(2-hydroxy-ethyl)-piperidine
    • 2-(2-HYDROXY-ETHYL)-PIPERIDINE-1-CARBOXYLIC ACID BENZYL ESTER
    • 2-(2-hydroxyethyl)-piperidine-1-carboxylic acid benzyl ester
    • 2-[2-(1-benzyloxycarbonyl)piperidyl]ethanol
    • N--2-(hydroxyethyl)piperidine
    • N-benzyloxycarbonyl-2(RS)-(2-hydroxyethyl)piperidine
    • N-Benzyloxycarbonyl-2(S)-(2-hydroxyethyl)piperidine
    • N-Cbz-2-(2-hydroxyethyl)piperidine
    • CS-0340784
    • BENZYL2-(2-HYDROXYETHYL)PIPERIDINE-1-CARBOXYLATE
    • MFCD04114977
    • BOMCQRPXJWISMR-UHFFFAOYSA-N
    • AB19374
    • L-LEUCINECHLOROMETHYLKETONEHYDROCHLORIDE
    • FT-0704026
    • SB37030
    • 39945-50-1
    • FT-0648180
    • phenylmethyl 2-(2-hydroxyethyl)-1-piperidinecarboxylate
    • AKOS009220707
    • EN300-7075804
    • SCHEMBL1841001
    • BENZYL 2-(2-HYDROXYETHYL)PIPERIDINE-1-CARBOXYLATE
    • 1-Cbz-2-(2-hydroxy-ethyl)piperidine
    • MDL: MFCD04114977
    • Inchi: 1S/C15H21NO3/c17-11-9-14-8-4-5-10-16(14)15(18)19-12-13-6-2-1-3-7-13/h1-3,6-7,14,17H,4-5,8-12H2
    • InChI Key: BOMCQRPXJWISMR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCCCC1CCO)=O

Computed Properties

  • Exact Mass: 263.15200
  • Monoisotopic Mass: 263.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.14
  • Boiling Point: 408.7°C at 760 mmHg
  • Flash Point: 201°C
  • Refractive Index: 1.544
  • PSA: 49.77000
  • LogP: 2.49800

1-Cbz-2-(2-hydroxy-ethyl)piperidine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 1-Cbz-2-(2-hydroxy-ethyl)piperidine

Introduction to 1-Cbz-2-(2-hydroxy-ethyl)piperidine (CAS No. 39945-50-1)

1-Cbz-2-(2-hydroxy-ethyl)piperidine, identified by the Chemical Abstracts Service registry number 39945-50-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative features a carbobenzyloxy (Cbz) group at the 1-position and a 2-hydroxy-ethyl side chain, making it a versatile intermediate in the synthesis of biologically active molecules. The unique structural properties of this compound contribute to its utility in drug development, particularly in the creation of peptidomimetics and other therapeutic agents.

The Cbz group is a protective group commonly employed in peptide synthesis to safeguard the amine functionality during subsequent chemical modifications. Its stability under various reaction conditions makes it a preferred choice for constructing complex peptide analogs. In contrast, the 2-hydroxy-ethyl side chain introduces hydrophilicity and potential interactions with biological targets, enhancing the solubility and pharmacokinetic profiles of derived compounds. Together, these structural elements make 1-Cbz-2-(2-hydroxy-ethyl)piperidine a valuable building block for medicinal chemists.

Recent advancements in drug discovery have highlighted the importance of piperidine derivatives in addressing various therapeutic challenges. Piperidine scaffolds are widely recognized for their ability to modulate biological pathways, particularly in oncology, central nervous system (CNS) disorders, and infectious diseases. The incorporation of functional groups such as the Cbz moiety and hydroxy-ethyl chain allows for fine-tuning of pharmacological properties, including binding affinity, metabolic stability, and target specificity.

In particular, studies have demonstrated that modifications at the 1-position of piperidine can significantly influence the potency and selectivity of small-molecule inhibitors. The Cbz group not only provides stability during synthetic workflows but also serves as a handle for further derivatization. Meanwhile, the hydroxy-ethyl substituent can participate in hydrogen bonding interactions or form favorable solute-solvent relationships, impacting both oral bioavailability and tissue distribution.

Current research trends indicate that 1-Cbz-2-(2-hydroxy-ethyl)piperidine is being explored in the development of novel therapeutic agents targeting protein-protein interactions. Piperidine-based inhibitors have shown promise in disrupting key pathological pathways involved in cancer progression. For instance, derivatives of this compound have been investigated for their ability to inhibit kinases and other enzymes implicated in tumor growth and metastasis. The presence of both protective and hydrophilic functional groups allows for optimized pharmacokinetic profiles, reducing off-target effects and improving patient tolerance.

The pharmaceutical industry has increasingly leveraged piperidine derivatives due to their favorable pharmacokinetic properties. The Cbz group ensures compatibility with solid-phase peptide synthesis (SPPS), enabling scalable production of complex peptidomimetics. Meanwhile, the hydroxy-ethyl side chain enhances water solubility, which is critical for oral formulations and parenteral administration. These attributes make 1-Cbz-2-(2-hydroxy-ethyl)piperidine a preferred starting material for drug candidates requiring balanced lipophilicity and solubility.

Emerging applications of this compound extend beyond oncology into neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Piperidine-based ligands have demonstrated efficacy in modulating neurotransmitter receptors, offering potential therapeutic benefits for cognitive disorders. The structural flexibility provided by the Cbz group and hydroxy-ethyl moiety allows medicinal chemists to design molecules that selectively interact with disease-relevant targets while minimizing side effects.

The synthesis of 1-Cbz-2-(2-hydroxy-ethyl)piperidine typically involves multi-step organic transformations starting from commercially available precursors. Key synthetic strategies include nucleophilic substitution reactions to introduce the carbobenzyloxy group followed by functionalization at the 2-position using alkylation or etherification methods. Advances in synthetic methodologies have improved yield and purity, making large-scale production feasible for industrial applications.

In conclusion, 1-Cbz-2-(2-hydroxy-ethyl)piperidine (CAS No. 39945-50-1) represents a crucial intermediate in modern drug discovery efforts. Its unique combination of protective functionalities and hydrophilic substituents enhances its utility across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic approaches, this compound will remain instrumental in developing next-generation pharmaceuticals with improved efficacy and safety profiles.

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